(4-ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone

• IUPAC Name: (4-ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-3-16-9-11-17(12-10-16)15(18)13-5-7-14(8-6-13)19-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: IBAWGMXJOKWKQF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC=C(C=C2)OCC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

(4-Ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone is an organic compound that belongs to the class of piperazine derivatives This compound is characterized by the presence of an ethoxyphenyl group and an ethylpiperazinyl group attached to a methanone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone typically involves the reaction of 4-ethoxybenzoyl chloride with 4-ethylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-Ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(4-Ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone involves its interaction with specific molecular targets in biological systems. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

(5-Bromo-2-chlorophenyl)-(4-ethoxyphenyl)methanone: A similar compound with a bromo and chloro substitution on the phenyl ring.

(4-Ethoxyphenyl)methanol: A related compound with a hydroxyl group instead of the piperazinyl group.

Uniqueness

(4-Ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone is unique due to the presence of both the ethoxyphenyl and ethylpiperazinyl groups, which confer distinct chemical and biological properties